(Cyclopropylmethyl)(thiophen-3-ylmethyl)amine

• Molecular Formula: C9H13NS
• Molecular Weight: 167.27 g/mol
• IUPAC Name: 1-cyclopropyl-N-(thiophen-3-ylmethyl)methanamine
• InChI: InChI=1S/C9H13NS/c1-2-8(1)5-10-6-9-3-4-11-7-9/h3-4,7-8,10H,1-2,5-6H2
• InChI Key: HSLOUUFGTUJWLD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNCC2=CSC=C2

Description

“(Cyclopropylmethyl)(thiophen-3-ylmethyl)amine” is a secondary amine featuring a cyclopropylmethyl group and a thiophen-3-ylmethyl substituent. The thiophene ring, a sulfur-containing heterocycle, may influence binding interactions with biological targets, such as receptors or enzymes, due to its aromaticity and polarizability . While direct synthesis data for this compound are absent in the provided evidence, analogous compounds like N-benzyl-N-(thiophen-3-ylmethyl)bicyclo[1.1.1]pentan-1-amine (4-20) were synthesized via reductive amination in 74% yield, suggesting feasible routes for its preparation . The compound’s structural features align with pharmacologically active amines, though its specific applications remain unexplored in the provided sources.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (Cyclopropylmethyl)(thiophen-3-ylmethyl)amine typically involves the reaction of cyclopropylmethylamine with thiophen-3-ylmethyl halides under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods: While specific industrial production methods for (Cyclopropylmethyl)(thiophen-3-ylmethyl)amine are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using continuous flow reactors, and ensuring proper purification techniques to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions: (Cyclopropylmethyl)(thiophen-3-ylmethyl)amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile.

Reduction: The compound can be reduced to form the corresponding amine derivatives.

Substitution: The thiophen-3-ylmethyl group can participate in electrophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride can be employed.

Substitution: Electrophilic reagents such as halogens or sulfonyl chlorides can be used in the presence of a base.

Major Products:

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted thiophenes or cyclopropyl derivatives.

Scientific Research Applications

(Cyclopropylmethyl)(thiophen-3-ylmethyl)amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and in the development of new materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the synthesis of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of (Cyclopropylmethyl)(thiophen-3-ylmethyl)amine depends on its specific application. In biological systems, it may interact with various molecular targets, including enzymes and receptors, to exert its effects. The cyclopropylmethyl and thiophen-3-ylmethyl groups can influence the compound’s binding affinity and specificity towards these targets, thereby modulating biological pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Thiophene Moieties

• Methyl(thiophen-3-ylmethyl)amine hydrochloride ():
  This simpler analogue lacks the cyclopropylmethyl group, replacing it with a methyl group. The hydrochloride salt form suggests improved solubility compared to the free base. The absence of cyclopropyl may reduce lipophilicity and metabolic stability, making it less suited for central nervous system (CNS) targeting .

• 3-(Thiophenyl-2-yl)-1H-pyrazol-5-amine (MK51) (): The thiophene is substituted at the 2-position instead of 3, altering electronic distribution. The pyrazole ring introduces additional hydrogen-bonding capacity, which could enhance receptor binding specificity.

Cyclopropylmethyl-Containing Amines

• 17-(Cyclopropylmethyl)-N-(4-iodobenzyl)morphinan-3-amine (7a) ():
  A morphinan derivative with a cyclopropylmethyl group and iodobenzyl substituent. The morphinan backbone confers opioid receptor affinity, while the cyclopropylmethyl group may modulate receptor interaction kinetics. The compound’s melting point (170–173°C) and NMR data (e.g., δ 146.4 ppm for aromatic carbons) reflect its crystalline stability and structural complexity .

• Cyclopropylmethyl(α-Methyl-3,4-methylenedioxyphenethyl)amine ():
  A controlled substance under the 1971 UK Misuse of Drugs Act, this compound shares the cyclopropylmethyl group but replaces thiophene with a methylenedioxyphenethyl moiety. The latter is characteristic of psychoactive phenethylamines, suggesting divergent pharmacological targets (e.g., serotonin receptors) compared to the thiophene-containing analogue .

Pharmacological and Physicochemical Properties

• Lipophilicity : The cyclopropylmethyl group in the target compound likely increases logP compared to methyl or benzyl analogues, favoring blood-brain barrier penetration.
• Receptor Binding : Morphine derivatives (e.g., 7a) demonstrate opioid receptor affinity , while thiophene-containing compounds may target serotonin or dopamine receptors due to structural similarities to arylpiperazines .

Biological Activity

Introduction

(Cyclopropylmethyl)(thiophen-3-ylmethyl)amine is an organic compound that combines a cyclopropylmethyl group and a thiophen-3-ylmethyl group attached to an amine functional group. This unique structure has garnered interest due to its potential biological activities, particularly in therapeutic applications. The compound's molecular formula and weight are approximately $C_{10}H_{13}N$ and 149.19 g/mol, respectively. The thiophene moiety is particularly noted for its aromatic properties, which may enhance the compound's reactivity and biological interactions.

Biological Activity Overview

Research indicates that compounds containing thiophene rings often exhibit significant antimicrobial , antifungal , and antiviral properties. The combination of cyclopropyl and thiophene moieties in (Cyclopropylmethyl)(thiophen-3-ylmethyl)amine may enhance its binding affinity to various biological targets, making it a promising candidate for further pharmacological studies.

The biological activity of (Cyclopropylmethyl)(thiophen-3-ylmethyl)amine can be attributed to its interaction with specific molecular targets, including enzymes and receptors. The thiophene ring's ability to engage with biological systems may modulate various pathways, potentially inhibiting or enhancing enzymatic activities. This interaction could lead to therapeutic effects in diseases where these pathways are dysregulated.

Case Studies and Research Findings

• Antimicrobial Activity : Preliminary studies have shown that compounds similar to (Cyclopropylmethyl)(thiophen-3-ylmethyl)amine display significant antimicrobial activity against various bacterial strains. For instance, derivatives of thiophene have been documented to inhibit the growth of pathogens such as Staphylococcus aureus and Escherichia coli.
• Antifungal Properties : A study investigating the antifungal potential of thiophene derivatives highlighted their effectiveness against Candida albicans, suggesting that (Cyclopropylmethyl)(thiophen-3-ylmethyl)amine could possess similar properties due to its structural characteristics.
• Antiviral Effects : Research into the antiviral properties of thiophene-containing compounds has revealed their ability to inhibit viral replication in vitro. This suggests that (Cyclopropylmethyl)(thiophen-3-ylmethyl)amine may also exhibit antiviral activity, particularly against RNA viruses.

Synthesis and Structural Characteristics

The synthesis of (Cyclopropylmethyl)(thiophen-3-ylmethyl)amine typically involves methods that enhance efficiency and yield, such as continuous flow reactors. The unique steric and electronic properties provided by the cyclopropyl group combined with the aromatic thiophene ring contribute to the compound's distinct reactivity profile compared to other structurally similar compounds.

Comparative Analysis

Compound	Antimicrobial Activity	Antifungal Activity	Antiviral Activity
(Cyclopropylmethyl)(thiophen-3-ylmethyl)amine	Potentially high	Moderate	Under investigation
Thiophene Derivative A	High	High	Moderate
Thiophene Derivative B	Moderate	Low	High